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Compound of Interest

Compound Name: Diethyl ethoxymethylenemalonate

Cat. No.: B030265

An In-depth Technical Guide to the Core Chemical Properties of Diethyl
Ethoxymethylenemalonate

Introduction

Diethyl ethoxymethylenemalonate (DEEM), also known as ethyl 3-ethoxy-2-
(ethoxycarbonyl)acrylate, is a versatile organic compound with the chemical formula
C10H1605.[1][2] It is a key intermediate in various organic syntheses, particularly in the
production of heterocyclic compounds, pharmaceuticals, and agrochemicals.[1][3][4][5] This
technical guide provides a comprehensive overview of its chemical properties, synthesis,
reactivity, and significant applications, with a focus on its role in drug development and
research. DEEM is a colorless to light yellow liquid and is a crucial reagent in well-known
reactions such as the Gould-Jacobs reaction for the synthesis of quinolines.[1][2][6][7] Its utility
also extends to its role as a Michael acceptor and in Claisen condensations.[3][7]

Physical and Chemical Properties

Diethyl ethoxymethylenemalonate is characterized by the physical and chemical properties
summarized in the table below. These properties are crucial for its handling, storage, and
application in various chemical reactions.
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Property Value References
Molecular Formula C10H1605 [1112]
Molecular Weight 216.23 g/mol [1][2][8]
Appearance .Cleiar colorless to light yellow (2]
liquid
Melting Point -33°C [1112]
Boiling Point 279-283 °C (lit.) [1][2][6]
Density 1.080 g/mL at 20 °C (lit.) [1][2][6]
Refractive Index (n20/D) 1.463 [1][2]
Flash Point 144 °C [ 291.2 °F (closed cup) [9][10]
Vapor Pressure <0.1 hPa [1][6]
Water Solubility Insoluble [1][2][10]

Solubility

Soluble in chloroform and ethyl

acetate (slightly)

[1](2]

CAS Number

87-13-8

[1]

Key Chemical Reactions and Mechanisms

Diethyl ethoxymethylenemalonate's reactivity is centered around its carbon-carbon double

bond and the two ester groups, making it a valuable precursor for a variety of chemical

transformations.

The Gould-Jacobs Reaction

The most prominent application of DEEM is in the Gould-Jacobs reaction, a method for

synthesizing quinolines and 4-hydroxyquinoline derivatives.[7][11][12] This reaction is

particularly important in the synthesis of antimalarial drugs and other bioactive compounds.[12]

The reaction proceeds in several steps:
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e Condensation: An aniline or its derivative reacts with diethyl ethoxymethylenemalonate.
The amino group of the aniline performs a nucleophilic attack on the double bond of DEEM,
followed by the elimination of an ethanol molecule to form an anilidomethylenemalonate
intermediate.[7][11][12]

o Cyclization: The intermediate undergoes a thermal intramolecular cyclization (a 6-electron
cyclization) to form the quinoline ring system, with the loss of a second ethanol molecule.[11]
[12]

o Tautomerization: The resulting 4-hydroxy-3-carboalkoxyquinoline exists in tautomeric
equilibrium with its 4-oxo form.[11][12]

« Saponification and Decarboxylation: The ester group can be hydrolyzed to a carboxylic acid,
which can then be decarboxylated upon heating to yield the final 4-hydroxyquinoline product.
[11][12]
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Caption: The reaction pathway of the Gould-Jacobs synthesis of 4-hydroxyquinolines.

Experimental Protocols
Synthesis of Diethyl Ethoxymethylenemalonate

A common method for the synthesis of DEEM involves the reaction of diethyl malonate with
triethyl orthoformate in the presence of acetic anhydride and a catalytic amount of anhydrous
zinc chloride.[13][14][15][16]
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Materials:

Diethyl malonate

Triethyl orthoformate

Acetic anhydride

Anhydrous zinc chloride

Ether

Magnesium sulfate

Procedure:

A mixture of diethyl malonate (1.0 mole), triethyl orthoformate (1.0 mole), acetic anhydride
(2.0 moles), and anhydrous zinc chloride (0.5 g) is prepared in a suitable reaction vessel.[13]

e The mixture is heated in an oil bath for approximately 6.5 hours, maintaining the internal
temperature between 104-113 °C.[13]

e The mixture is then distilled through a short column over about 3.5 hours, with the pot
temperature rising to 124 °C.[13]

 After allowing the residue to stand at 25 °C for 18 hours, it is diluted with 250 ml of ether and
washed thoroughly with water.[13]

e The combined ether extracts are dried over magnesium sulfate.[13]

e The final product is obtained by distillation, yielding diethyl ethoxymethylenemalonate.[13]
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Caption: A typical experimental workflow for the synthesis of DEEM.

Protocol for the Gould-Jacobs Reaction

The following is a generalized microwave-assisted protocol for the Gould-Jacobs reaction,
which often provides improved yields and shorter reaction times compared to conventional

heating.[17]
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Materials:

Aniline

Diethyl ethoxymethylenemalonate

Microwave vial

Magnetic stirring bar

Acetonitrile (for washing)
Procedure:

e Aniline (2.0 mmol) and diethyl ethoxymethylenemalonate (6.0 mmol) are added to a 2.5
mL microwave vial equipped with a magnetic stirring bar.[17]

e The vial is sealed and the mixture is heated in a microwave synthesis system to a high
temperature (e.g., 250 °C or 300 °C) for a specified time (e.g., 5-10 minutes).[17]

 After heating, the mixture is cooled to room temperature.[17]
e The precipitated product is filtered off and washed with ice-cold acetonitrile.[17]
e The resulting solid is dried under vacuum to yield the quinoline product.[17]

Applications in Research and Drug Development

DEEM's versatile reactivity makes it a valuable building block for a wide range of compounds,
particularly in the pharmaceutical industry.

» Quinolone Antibiotics: DEEM is a crucial intermediate in the synthesis of quinolone and
fluoroquinolone antibiotics, such as flumequine and norfloxacin.[1][6][7][14]

e Antimalarials: The Gould-Jacobs reaction using DEEM is a key step in producing 4-
hydroxyquinoline scaffolds, which are central to many antimalarial drugs.[12]
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o Other Pharmaceuticals: It is used in the synthesis of various other therapeutic agents,
including the anticancer drug imatinib mesylate and the antibiotic lomefloxacin.[5]

» Heterocyclic Chemistry: Beyond quinolines, DEEM is used to synthesize other heterocyclic
systems like pyrimidines and pyridones.[1][7]

e Amino Acid Analysis: It serves as a derivatizing agent for the determination of amino acids
using high-performance liquid chromatography (HPLC).[1][6]
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Caption: Logical relationships between DEEM's reactivity and its key applications.

Safety Information

Diethyl ethoxymethylenemalonate is considered hazardous and should be handled with
appropriate safety precautions.

e Hazards: It is harmful if swallowed, causes skin irritation, may cause an allergic skin
reaction, and causes serious eye irritation.[9][18][19] It may also cause respiratory irritation.
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[18][19]

o Handling: Use in a well-ventilated area and wear appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat.[18][19] Avoid breathing vapors or
mists.[9][18]

o Storage: Store in a cool, dry place below +30°C in a tightly sealed container.[1][6]

Conclusion

Diethyl ethoxymethylenemalonate is a high-value organic intermediate with a rich and
versatile chemistry. Its well-defined physical and chemical properties, coupled with its
predictable reactivity in key transformations like the Gould-Jacobs reaction, have established it
as an indispensable tool for researchers and professionals in organic synthesis and drug
development. A thorough understanding of its properties and reaction mechanisms is crucial for
leveraging its full potential in the creation of novel pharmaceuticals, agrochemicals, and other
complex organic molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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